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Compound of Interest

Compound Name:

2-[3-

(Trifluoromethyl)phenoxy]butanoic

acid

CAS No.: 60626-14-4

Cat. No.: B1342735

Get Quote

(Active Metabolite of Arhalofenate)
Introduction & Chemical Identity
2-[3-(trifluoromethyl)phenoxy]butanoic acid (commonly referred to as Halofenic Acid) is the

circulating active metabolite of the prodrug Halofenate (and its enantiomerically pure

development candidate, Arhalofenate).

While originally explored for dyslipidemia, the molecule has re-emerged as a "dual-acting"

therapeutic for gout, possessing a unique pharmacological profile that bridges metabolic

regulation and inflammation control. Unlike traditional uricosurics that often trigger acute gout

flares upon initiation, Halofenic acid exhibits a distinct ability to lower serum uric acid (sUA)

while simultaneously suppressing the monosodium urate (MSU) crystal-induced inflammation

that drives flares.[1]

This guide details the in vitro methodologies required to characterize this molecule, focusing on

its three core mechanisms:
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Selective PPAR

Modulation (SPPAR

M): Insulin sensitization without adipogenesis.

Urate Transporter Inhibition: Blockade of URAT1 and OAT4.[1][2]

AMPK-Mediated Anti-Inflammation: Suppression of the NLRP3 inflammasome.

Pharmacodynamics: Nuclear Receptor Profiling (PPAR )
Halofenic acid is not a full agonist of Peroxisome Proliferator-Activated Receptor Gamma

(PPAR

) like the thiazolidinediones (TZDs). It functions as a Selective PPAR

Modulator (SPPAR

M).

Mechanistic Insight
Full agonists (e.g., Rosiglitazone) stabilize Helix 12 of the PPAR

Ligand Binding Domain (LBD), promoting the recruitment of coactivators like DRIP205 and
SRC-1, which drives potent adipogenesis (weight gain). Halofenic acid binds to the LBD but
induces a distinct conformational change. It efficiently displaces corepressors (NCoR, SMRT)
but recruits coactivators weakly. This "partial agonism" retains insulin-sensitizing properties
while minimizing the transcriptional programs responsible for adipocyte differentiation and fluid
retention.

Experimental Protocol: TR-FRET Coactivator Recruitment Assay
To validate this SPPAR

M profile, a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay is the
industry standard.

Objective: Quantify the differential recruitment of coactivators by Halofenic Acid vs. a full

agonist.
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Reagents:

Receptor: Recombinant GST-tagged PPAR

-LBD.

Ligand: Halofenic Acid (0.1 µM – 100 µM).

Tracer: Terbium-labeled anti-GST antibody (Donor).

Coactivator Peptide: Fluorescein-labeled SRC-1 or DRIP205 (Acceptor).

Workflow:

Preparation: Dilute Halofenic Acid in DMSO (Final DMSO < 1%).

Incubation: Mix GST-PPAR

, Tb-antibody, and Fluorescein-peptide in 384-well black plates.

Equilibrium: Incubate for 1 hour at room temperature in the dark to allow steady-state

binding.

Detection: Measure fluorescence emission at 520 nm (Acceptor) and 495 nm (Donor) upon

excitation at 340 nm.

Analysis: Plot the TR-FRET ratio (520/495) against log[Compound]. Calculate EC50.

Expected Result:

Rosiglitazone: High maximal efficacy (Emax ~100%).

Halofenic Acid: Low maximal efficacy (Emax ~20-30%), confirming partial agonism.

Urate Transporter Kinetics (The Uricosuric Effect)
The primary therapeutic endpoint for gout is the reduction of sUA. Halofenic acid achieves this

by inhibiting the reabsorption of uric acid in the renal proximal tubule.
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Target Specificity & Potency
Unlike Lesinurad which primarily targets URAT1, Halofenic acid exhibits a unique high-potency

inhibition of OAT4 (Organic Anion Transporter 4), a transporter located on the apical membrane

that reabsorbs urate in exchange for dicarboxylates.

Table 1: Inhibitory Potency of Halofenic Acid vs. Standards

Transporter Halofenic Acid IC50 (µM) Mechanism Note

OAT4 2.6 µM High Potency Target

URAT1 ~92 µM Moderate Inhibition

OAT10 53 µM Secondary Target

Xanthine Oxidase > 300 µM (Inactive) Distinct from Allopurinol

Experimental Protocol:

C-Urate Uptake Assay
Objective: Determine the IC50 of Halofenic acid against human URAT1 and OAT4.

Cell Model: HEK293 cells transiently transfected with hURAT1 (SLC22A12) or hOAT4

(SLC22A11).

Step-by-Step Methodology:

Seeding: Plate transfected HEK293 cells in Poly-D-Lysine coated 24-well plates (Density:

cells/well).

Buffer Prep: Prepare HBSS (Hanks' Balanced Salt Solution) Cl- free buffer, pH 7.4.

Dosing: Pre-incubate cells with Halofenic Acid (diluted in buffer, 0.1 – 300 µM) for 10

minutes.

Uptake Initiation: Add
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C-Uric Acid (50 µM final concentration) to the wells.

Incubation: Incubate for 2-5 minutes at 37°C. (Note: Keep time short to measure initial rate

kinetics).

Termination: Aspirate buffer and wash 3x with ice-cold HBSS to stop transport.

Lysis: Lyse cells with 0.1 N NaOH.

Quantification: Mix lysate with scintillation cocktail and count CPM (Counts Per Minute) in a

beta-counter.

Calculation: Normalize to protein content (BCA assay). Subtract non-specific uptake (mock-

transfected cells). Fit data to a non-linear regression model to derive IC50.

Anti-Inflammatory Signaling (AMPK & NLRP3)
A critical differentiator of Arhalofenate is its ability to dampen the "flare" response caused by

MSU crystals.[3] This is mediated by the activation of AMPK (AMP-activated protein kinase),

which subsequently inhibits the NLRP3 inflammasome.[3]

Visualization of the Dual Mechanism
The following diagram illustrates how Halofenic acid bridges the gap between renal excretion

and macrophage modulation.
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Caption: Dual mechanism of Halofenic Acid. Left: Inhibition of renal transporters increases

urate clearance. Right: PPAR

-mediated AMPK activation suppresses the NLRP3 inflammasome, reducing IL-1

and preventing flares.

Experimental Protocol: Macrophage IL-1

Release Assay
Objective: Assess the suppression of MSU-crystal induced inflammation.

Cell Source: Bone Marrow-Derived Macrophages (BMDMs) or THP-1 differentiated

macrophages.

Priming: Treat cells with LPS (100 ng/mL) for 4 hours to induce pro-IL-1

expression (Signal 1).
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Treatment: Add Halofenic Acid (10 – 100 µM) for 1 hour.

Activation: Stimulate with MSU crystals (200 µg/mL) for 4-6 hours (Signal 2) to activate the

NLRP3 inflammasome.

Readout: Collect supernatant. Quantify mature IL-1

via ELISA.

Validation: Perform Western Blot on cell lysates for p-AMPK (Thr172) to confirm the signaling

pathway.

ADME & Metabolic Stability
For in vitro handling, solubility and stability are paramount.

Solubility: Halofenic acid is lipophilic. Stock solutions should be prepared in DMSO (Dimethyl

sulfoxide). It is soluble up to >50 mM in DMSO. Avoid aqueous buffers for stock storage.

Metabolic Stability: As the active metabolite, Halofenic acid is relatively stable compared to

the prodrug. However, it undergoes slow glucuronidation.

Protocol: Cryopreserved Hepatocyte Stability
Thawing: Thaw cryopreserved human hepatocytes in high-viability medium.

Incubation: Incubate Halofenic Acid (1 µM) with hepatocytes (

cells/mL) at 37°C.

Sampling: Remove aliquots at 0, 15, 30, 60, 120, and 240 minutes.

Quenching: Add ice-cold Acetonitrile containing an internal standard (e.g., Warfarin-d5) to

precipitate proteins.

Analysis: Centrifuge and analyze supernatant via LC-MS/MS to determine intrinsic clearance

(

).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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